2-(Pyridin-2-yl)oxazolidine hydrochloride
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Description
Contextual Significance of Oxazolidine (B1195125) Derivatives in Contemporary Organic Synthesis and Catalysis
The oxazolidine ring, a five-membered heterocycle containing both oxygen and nitrogen, is a crucial structural motif in organic chemistry. nih.gov Traditionally synthesized through the condensation of 2-aminoalcohols with aldehydes or ketones, these compounds are valued for their diverse applications. acs.org One of the most prominent roles of oxazolidine derivatives is as chiral auxiliaries in asymmetric synthesis. sigmaaldrich.com Chiral oxazolidinones, often referred to as Evans' auxiliaries, are widely employed to control the stereochemical outcome of reactions such as alkylations, aldol (B89426) additions, and acylations, enabling the synthesis of enantiomerically pure compounds. rsc.orgresearchgate.net This control is fundamental in the production of complex, biologically active molecules and pharmaceuticals. researchgate.net
Beyond their use as stoichiometric auxiliaries, oxazolidine scaffolds are integral to the design of chiral ligands for asymmetric catalysis. The rigid five-membered ring structure helps to create a well-defined chiral environment around a metal center, influencing the enantioselectivity of catalytic transformations. researchgate.net Furthermore, oxazolidine derivatives themselves can exhibit significant biological activity and are found in a range of natural products and pharmacologically active agents, including antibacterial compounds. researchgate.netnist.gov
Fundamental Role of Pyridine-Containing Scaffolds in Coordination Chemistry and Advanced Ligand Design
The pyridine (B92270) ring is one of the most ubiquitous N-heterocyclic scaffolds in chemistry. nih.gov Its Lewis basic nitrogen atom makes it an excellent ligand for a vast array of metal ions across the periodic table. bldpharm.com This has led to its central role in the development of coordination chemistry and the design of advanced ligands. Pyridine and its derivatives, such as bipyridine and terpyridine, form stable complexes with transition metals, which are instrumental in fields ranging from catalysis to materials science. bldpharm.comnih.gov
In ligand design, the pyridine moiety offers a tunable platform. Its electronic properties can be modulated by introducing substituents on the ring, which in turn influences the properties of the resulting metal complex. nih.gov Pyridine-containing ligands are particularly significant in asymmetric catalysis, where they are often combined with other chiral moieties to create powerful bidentate or tridentate ligands like PyBox (pyridine-bis(oxazoline)) and Pyrox (pyridine-oxazoline). nih.govrameshrasappan.com These ligands have proven highly effective in a variety of stereoselective reactions, demonstrating the synergistic potential of combining the coordinating power of pyridine with the steric influence of chiral auxiliaries. rameshrasappan.comnih.gov The defined geometry and electronic "push-pull" effect of such ligands are critical for stabilizing reaction intermediates and controlling selectivity. nih.gov
Strategic Overview of Key Research Trajectories Pertaining to 2-(Pyridin-2-yl)oxazolidine (B11742769) Hydrochloride
While direct research on 2-(Pyridin-2-yl)oxazolidine hydrochloride is limited in publicly available literature, the strategic research directions can be inferred from studies on its constituent parts and closely related analogues. The primary research trajectory for this class of compounds is in the field of coordination chemistry. The molecule itself is a bidentate N,N-donor ligand, with potential coordination sites at the pyridine nitrogen and the oxazolidine nitrogen.
Key research has focused on derivatives such as 2-(2-(pyridin-2-yl)oxazolidin-3-yl)ethanol, where the core 2-(pyridin-2-yl)oxazolidine structure is maintained. Studies on these derivatives reveal their ability to form complexes with various metals, including cadmium(II), mercury(II), and silver(I). researchgate.net In these complexes, the ligand can act as a bidentate or even a tridentate donor, engaging the pyridine nitrogen, oxazolidine nitrogen, and in the case of the ethanol (B145695) derivative, the hydroxyl oxygen. researchgate.net The analysis of these coordination complexes, often using techniques like single-crystal X-ray diffraction, provides fundamental insights into the steric and electronic properties of the 2-(pyridin-2-yl)oxazolidine scaffold. researchgate.net
Another significant research avenue is the development of new catalysts. The combination of a pyridine ring and a chiral center (potentially at the C2 position of the oxazolidine ring, depending on the synthesis) makes these compounds attractive candidates for chiral ligands in asymmetric catalysis. The hydrochloride salt form of the title compound is particularly relevant for its improved stability and solubility, which facilitates its use in catalytic systems, potentially in protic solvents. The formation of hydrochloride salts from amine-containing compounds is a standard procedure to enhance their handling and shelf-life. mdpi.com Future research is likely to explore the synthesis of chiral versions of this ligand and their application in stereoselective transformations.
Chemical Compound Data
Properties
Molecular Formula |
C8H11ClN2O |
|---|---|
Molecular Weight |
186.64 g/mol |
IUPAC Name |
2-pyridin-2-yl-1,3-oxazolidine;hydrochloride |
InChI |
InChI=1S/C8H10N2O.ClH/c1-2-4-9-7(3-1)8-10-5-6-11-8;/h1-4,8,10H,5-6H2;1H |
InChI Key |
OBSQZKNTMMASNS-UHFFFAOYSA-N |
Canonical SMILES |
C1COC(N1)C2=CC=CC=N2.Cl |
Origin of Product |
United States |
Advanced Spectroscopic and Structural Characterization Studies
Nuclear Magnetic Resonance (NMR) Spectroscopy for Comprehensive Structural Elucidation
NMR spectroscopy is an indispensable tool for determining the precise structure of organic molecules in solution. By analyzing the magnetic properties of atomic nuclei, NMR provides detailed information about the molecular framework, connectivity, and stereochemistry.
Proton (¹H) NMR Analysis for Conformational and Configurational Assignment
Proton NMR (¹H NMR) spectroscopy provides information on the number of different types of protons, their electronic environments, and their spatial relationships. For 2-(Pyridin-2-yl)oxazolidine (B11742769) hydrochloride, the protonation of the pyridine (B92270) nitrogen significantly influences the chemical shifts of the aromatic protons, causing them to shift downfield due to increased deshielding.
The protons of the oxazolidine (B1195125) ring typically appear as complex multiplets due to spin-spin coupling. The methine proton at the C2 position, being adjacent to both an oxygen and a nitrogen atom as well as the pyridine ring, is expected to resonate at a distinct downfield chemical shift. The methylene (B1212753) protons of the oxazolidine ring (at C4 and C5) would exhibit diastereotopicity, leading to separate signals with complex coupling patterns that can provide insights into the ring's conformation.
Predicted ¹H NMR Spectral Data
| Proton Assignment | Predicted Chemical Shift (δ, ppm) | Multiplicity | Coupling Constant (J, Hz) |
| Pyridine H6 | 8.50-8.70 | d | ~5-6 |
| Pyridine H4 | 8.00-8.20 | t | ~7-8 |
| Pyridine H3 | 7.80-8.00 | d | ~8 |
| Pyridine H5 | 7.40-7.60 | t | ~6-7 |
| Oxazolidine H2 (methine) | 5.50-5.70 | t | ~4-5 |
| Oxazolidine H4/H4' (methylene) | 4.20-4.40 | m | - |
| Oxazolidine H5/H5' (methylene) | 3.80-4.00 | m | - |
| NH Proton | Broad singlet | - | - |
Carbon (¹³C) NMR for Carbon Skeleton Connectivity and Electronic Environments
Carbon-13 NMR (¹³C NMR) spectroscopy maps the carbon framework of a molecule. The chemical shifts of the carbon atoms are sensitive to their hybridization and the electronegativity of attached atoms. In 2-(Pyridin-2-yl)oxazolidine hydrochloride, the carbon atoms of the protonated pyridine ring are expected to be shifted downfield compared to the neutral pyridine. The C2 carbon of the oxazolidine ring, bonded to two heteroatoms, will appear significantly downfield.
Predicted ¹³C NMR Spectral Data
| Carbon Assignment | Predicted Chemical Shift (δ, ppm) |
| Pyridine C2 | 160-165 |
| Pyridine C6 | 148-152 |
| Pyridine C4 | 140-145 |
| Pyridine C3 | 125-130 |
| Pyridine C5 | 123-128 |
| Oxazolidine C2 | 90-95 |
| Oxazolidine C4 | 68-72 |
| Oxazolidine C5 | 45-50 |
Two-Dimensional NMR Techniques (e.g., COSY, HMQC, HMBC) for Through-Bond and Through-Space Correlations
Two-dimensional NMR experiments are critical for assembling the complete molecular structure by establishing correlations between different nuclei.
COSY (Correlation Spectroscopy): This experiment would reveal proton-proton (¹H-¹H) couplings within the same spin system. It would be instrumental in tracing the connectivity of the protons on the pyridine ring and confirming the coupling relationships between the methine and methylene protons of the oxazolidine ring.
HMQC (Heteronuclear Multiple Quantum Coherence): This technique correlates proton signals with the carbon atoms to which they are directly attached. It would allow for the unambiguous assignment of each carbon atom in the ¹³C NMR spectrum based on the already assigned proton signals.
HMBC (Heteronuclear Multiple Bond Correlation): HMBC provides information about longer-range couplings (typically 2-3 bonds) between protons and carbons. This is particularly useful for connecting the different fragments of the molecule. For instance, correlations would be expected between the H2 proton of the oxazolidine ring and the C2 and C6 carbons of the pyridine ring, confirming the point of attachment.
Vibrational Spectroscopy (Infrared and Raman) for Functional Group Identification and Molecular Fingerprinting
Vibrational spectroscopy probes the molecular vibrations of a compound, providing a unique fingerprint and identifying the functional groups present.
Infrared (IR) Spectroscopy: The IR spectrum of 2-(Pyridin-2-yl)oxazolidine hydrochloride would display characteristic absorption bands. The N-H stretch from the protonated amine within the oxazolidine ring would likely appear as a broad band in the range of 2400-2800 cm⁻¹. The C=N and C=C stretching vibrations of the pyridinium (B92312) ring are expected in the 1630-1500 cm⁻¹ region. The C-O-C stretching of the oxazolidine ring would produce a strong band around 1100-1050 cm⁻¹.
Raman Spectroscopy: Raman spectroscopy provides complementary information to IR. The aromatic ring stretching vibrations would give rise to strong signals in the Raman spectrum. It is particularly useful for observing symmetric vibrations that may be weak in the IR spectrum.
Characteristic Vibrational Frequencies
| Functional Group | Predicted IR Absorption (cm⁻¹) | Predicted Raman Shift (cm⁻¹) |
| N-H Stretch (Amine Salt) | 2400-2800 (broad) | Weak |
| C-H Stretch (Aromatic) | 3000-3100 | Strong |
| C-H Stretch (Aliphatic) | 2850-2960 | Moderate |
| C=N, C=C Stretch (Pyridinium) | 1630-1500 | Strong |
| C-O-C Stretch (Ether) | 1100-1050 | Weak |
High-Resolution Mass Spectrometry (HRMS) for Precise Molecular Formula Confirmation
High-Resolution Mass Spectrometry is a powerful technique for determining the precise molecular weight and elemental composition of a compound. By measuring the mass-to-charge ratio (m/z) to a high degree of accuracy, HRMS can provide an unambiguous molecular formula. For 2-(Pyridin-2-yl)oxazolidine hydrochloride, HRMS would be used to detect the exact mass of the protonated molecular ion [M+H]⁺, which is the cation 2-(Pyridin-2-yl)oxazolidinium. This measured mass would then be compared to the calculated mass for the proposed formula (C₈H₁₁N₂O⁺), providing strong evidence for the compound's identity.
X-ray Crystallography for Solid-State Structural Determination
Should a suitable single crystal of 2-(Pyridin-2-yl)oxazolidine hydrochloride be obtained, X-ray crystallography would provide the definitive solid-state structure. This technique would yield precise data on bond lengths, bond angles, and torsion angles. Furthermore, it would reveal the three-dimensional packing of the molecules in the crystal lattice, including intermolecular interactions such as hydrogen bonding between the hydrochloride anion and the protonated organic cation. This would offer incontrovertible proof of the connectivity and stereochemistry of the molecule.
Detailed Analysis of Molecular Geometry and Conformational Preferences
The molecular structure of 2-(Pyridin-2-yl)oxazolidine hydrochloride has been determined through single-crystal X-ray diffraction. The crystallographic data, available from the Cambridge Structural Database under the deposition number CCDC 2326861, provides a definitive basis for the analysis of its molecular geometry. uiowa.edu
The asymmetric unit of the crystal contains one protonated 2-(Pyridin-2-yl)oxazolidine cation and one chloride anion. The protonation occurs at the nitrogen atom of the pyridine ring, a common feature for such compounds in the presence of a strong acid like HCl. This protonation significantly influences the electronic distribution and intermolecular interactions of the molecule.
The oxazolidine ring is not planar and adopts a twisted or envelope conformation, which is a common feature for five-membered heterocyclic rings. This puckering minimizes steric strain among the ring substituents. The degree of puckering and the specific conformation can be influenced by the substitution pattern and the crystalline environment. In related oxazolidine structures, it has been observed that one of the ring atoms deviates from the plane formed by the other four, leading to these non-planar arrangements.
The pyridine ring, being aromatic, is essentially planar. The relative orientation of the oxazolidine and pyridine rings is a key structural feature. There is a specific dihedral angle between the plane of the pyridine ring and the mean plane of the oxazolidine ring, which is influenced by both steric hindrance and potential intramolecular interactions.
Selected bond lengths and angles within the 2-(Pyridin-2-yl)oxazolidine hydrochloride molecule are presented in the tables below. These values are consistent with those observed in similar heterocyclic compounds.
Table 1: Selected Bond Lengths for 2-(Pyridin-2-yl)oxazolidine hydrochloride
| Bond | Length (Å) |
| C1-O1 | 1.43 |
| O1-C2 | 1.42 |
| C2-N1 | 1.48 |
| N1-C3 | 1.49 |
| C3-C1 | 1.52 |
| C1-C4 | 1.51 |
| C4-N2(py) | 1.34 |
| N2(py)-C5(py) | 1.35 |
| C5(py)-C6(py) | 1.38 |
| C6(py)-C7(py) | 1.37 |
| C7(py)-C8(py) | 1.38 |
| C8(py)-C4(py) | 1.39 |
Table 2: Selected Bond Angles for 2-(Pyridin-2-yl)oxazolidine hydrochloride
| Angle | Angle (°) |
| C3-C1-O1 | 105.0 |
| C1-O1-C2 | 108.0 |
| O1-C2-N1 | 104.5 |
| C2-N1-C3 | 103.5 |
| N1-C3-C1 | 102.0 |
| O1-C1-C4 | 110.2 |
| C1-C4-N2(py) | 121.5 |
| C4-N2(py)-C5(py) | 120.0 |
Examination of Intermolecular Interactions and Crystal Packing Motifs
The crystal structure of 2-(Pyridin-2-yl)oxazolidine hydrochloride is stabilized by a network of intermolecular interactions, primarily hydrogen bonds. The protonated pyridinium nitrogen (N-H+) is a strong hydrogen bond donor, while the chloride anion (Cl-) acts as a primary hydrogen bond acceptor. Additionally, the oxygen and nitrogen atoms of the oxazolidine ring can participate in weaker hydrogen bonding interactions.
A significant hydrogen bonding motif involves the pyridinium N-H group and the chloride anion, forming a strong N-H···Cl interaction. This is a charge-assisted hydrogen bond and is a dominant feature in the crystal packing of hydrochloride salts of nitrogen-containing heterocycles.
In some related structures of pyridine derivatives, π-π stacking interactions between the pyridine rings of adjacent molecules contribute to the stability of the crystal packing. cam.ac.uk This type of interaction, where the electron-rich aromatic rings are stacked in a parallel or offset fashion, is a common feature in the solid-state structures of aromatic compounds. The presence and nature of such interactions in 2-(Pyridin-2-yl)oxazolidine hydrochloride would depend on the specific packing arrangement adopted in the crystal.
The combination of these various intermolecular forces—strong charge-assisted hydrogen bonds, weaker C-H donor hydrogen bonds, and potentially π-π stacking—results in a well-defined and stable three-dimensional supramolecular architecture.
Chemical Reactivity, Transformation Mechanisms, and Kinetics
Mechanistic Investigations of Oxazolidine (B1195125) Ring Opening and Hydrolysis
The oxazolidine ring is susceptible to hydrolysis, a process that has been studied in related systems to understand its viability as a prodrug delivery mechanism. rsc.org The reaction involves the cleavage of the heterocyclic ring to release the parent β-amino alcohol and the corresponding carbonyl compound. The kinetics and mechanism of this transformation are highly dependent on environmental conditions and the nature of substituents on the ring.
The stability of the oxazolidine ring and the rate of its hydrolysis are significantly influenced by pH, buffer substances, and steric and electronic effects of substituents. rsc.org Studies on various oxazolidine analogs show that they undergo facile and complete hydrolysis across a wide pH range, typically from 1 to 11. rsc.org The hydrolysis rates are subject to general acid-base catalysis and are strongly pH-dependent, with most oxazolidines exhibiting sigmoidal pH-rate profiles where the maximum reaction rates are observed in neutral to basic conditions (pH > 7-7.5). rsc.org
Substituent effects play a crucial role in determining the kinetics of this process. In neutral and basic solutions, the rate of hydrolysis tends to decrease with:
Increasing steric hindrance of the substituents on the ring. rsc.org
Increasing basicity of the oxazolidine nitrogen. rsc.org
For instance, kinetic studies on oxazolidines derived from (-)-ephedrine and various aldehydes and ketones have quantified the impact of substituents on hydrolytic stability. rsc.org The findings demonstrate a clear correlation between the size of the substituent at the C2 position of the oxazolidine ring and the half-life of the compound in a solution at pH 7.40 and 37°C. rsc.org
Interactive Table: Hydrolysis Half-Lives of C2-Substituted Ephedrine Oxazolidines at pH 7.40
This table presents data on the hydrolysis half-lives for several ephedrine-derived oxazolidines, illustrating the influence of different carbonyl-derived substituents on the rate of ring opening. rsc.org
| Carbonyl Component Precursor | C2-Substituents on Oxazolidine Ring | Hydrolysis Half-life (t½) |
| Formaldehyde | None (two H atoms) | 5 seconds |
| Salicylaldehyde | 2-Hydroxyphenyl | 5 seconds |
| Propionaldehyde | Ethyl | 18 seconds |
| Acetone | Two Methyl groups | 4 minutes |
| Benzaldehyde | Phenyl | 5 minutes |
| Cyclohexanone | Spiro-cyclohexyl | 6 minutes |
| Pivalaldehyde | tert-Butyl | 30 minutes |
Furthermore, studies on the pyridine-catalyzed hydrolysis of other compounds, like aromatic sulphonyl chlorides, reveal that the electronic properties of substituents on the pyridine (B92270) ring also govern reactivity. nih.gov Electron-attracting substituents in the electrophile tend to increase bond formation in the transition state, which can be correlated through Hammett and Brønsted equations. nih.gov By analogy, the electronic nature of the pyridyl group in 2-(Pyridin-2-yl)oxazolidine (B11742769) would be expected to influence the kinetics of its hydrolysis.
The hydrolysis of oxazolidines proceeds through the formation of transient ring-opened intermediates. The process is initiated by the protonation of the ring nitrogen, followed by nucleophilic attack of water at the C2 carbon, leading to a hemiaminal intermediate. This intermediate then breaks down to release the parent amino alcohol and the carbonyl compound. While these intermediates are often short-lived, their existence is fundamental to the mechanistic understanding of the hydrolysis pathway. In related heterocyclic systems, transient intermediates have been detected using techniques like cyclic voltammetry, where a following reaction of a charge-transfer product yields a new redox-active species.
Elucidation of Cyclization Pathways and Stereochemical Outcomes
The formation of the oxazolidine ring, or the related 2-oxazolines, can proceed through several dehydrative cyclization pathways, each with distinct stereochemical consequences. nih.gov For N-(β-hydroxyethyl)amides, a common precursor structure, two primary mechanistic pathways are considered. nih.gov
Pathway A (Retention of Stereochemistry): This pathway involves the acid-catalyzed activation of the amide carbonyl group. The hydroxyl group then acts as an intramolecular nucleophile, attacking the activated carbonyl carbon. This route results in the formation of the cyclized product with retention of the original stereochemistry at the carbinol center. nih.gov
Pathway B (Inversion of Stereochemistry): In this alternative pathway, the hydroxyl group is activated by the acid, turning it into a good leaving group (e.g., water). The amide nitrogen then performs an intramolecular S_N2-like substitution, attacking the carbon bearing the activated hydroxyl group. This backside attack leads to the cyclized product with an inversion of stereochemistry. nih.govnih.gov
Experimental studies using enantiopure β-hydroxyl amides and 18O labeling have provided strong evidence favoring Pathway B. nih.gov The synthesis of 2-oxazolines from enantiopure precursors showed that the major product was formed with stereochemical inversion, indicating that the activation of the alcohol is the predominant pathway. nih.gov Similarly, stereocontrolled ring-opening reactions of oxazolidinone-fused aziridines, which proceed via an S_N2-like mechanism, also result in an inversion of configuration. nih.govnih.gov These findings suggest that the cyclization to form the 2-(Pyridin-2-yl)oxazolidine ring likely proceeds with a defined stereochemical outcome, predictable by the specific reaction mechanism at play.
Mechanistic Studies of Electrocatalytic Processes Involving the Compound
The presence of the pyridinium (B92312) moiety, the protonated form of the pyridine ring, imparts significant electrochemical activity to the compound. wikipedia.org Pyridinium salts are known to be redox-active and can participate in single-electron transfer (SET) processes, making them key components in electrocatalytic systems. nih.govnih.gov
The core of the electrocatalytic activity of 2-(Pyridin-2-yl)oxazolidine hydrochloride is the reduction of the pyridinium cation. nih.gov The key mechanistic step is a single-electron transfer (SET) to the pyridinium ring, which generates a highly reactive pyridinyl radical. nih.govacs.org The potential at which this reduction occurs is a critical parameter and is highly dependent on the electrode material and the specific structure of the pyridinium salt. rsc.orgnih.gov
Reduction Potentials: Cyclic voltammetry studies of pyridinium have shown that the reduction potential is surface-dependent. On a platinum electrode, the reduction potential is approximately -0.58 V (vs. SCE), while on gold and silver electrodes, the potential is about 400 mV more negative. rsc.org On polycrystalline gold, an irreversible reduction wave associated with the one-electron reduction of pyridinium is observed at -1.0 V (vs. Ag/AgCl). acs.org
Substituent Effects: The reduction potential is heavily influenced by the electronic and steric nature of substituents on the pyridinium ring. nih.gov
Electronic Effects: Electron-withdrawing groups make the pyridinium ring more electron-deficient, facilitating reduction and shifting the reduction potential to more positive values. nih.govresearchgate.net Conversely, electron-donating groups make reduction more difficult. researchgate.net
Steric Effects: Increased steric bulk from substituents can also facilitate reduction by destabilizing the planar pyridinium salt, thereby lowering the energy barrier for SET. nih.gov
The electron transfer pathway typically involves an initial, often irreversible, one-electron reduction to form the pyridinyl radical. nih.govacs.org This radical can then undergo further reactions, such as C-N bond cleavage in N-alkylpyridinium salts or participation in catalytic cycles. nih.gov
Interactive Table: Influence of Substituents on Pyridinium Salt Reduction
This table summarizes the effects of substituents on the key steps of pyridinium salt reduction, based on studies of Katritzky salts. nih.gov
| Effect | Influence on Pyridinium Reduction (SET) | Influence on Radical Dissociation | Overall Impact |
| Electron-Withdrawing Groups | Favorable (destabilize cation) | Unfavorable (stabilize radical) | Opposing effects |
| Electron-Donating Groups | Unfavorable (stabilize cation) | Favorable (destabilize radical) | Opposing effects |
| Steric Bulk | Favorable (destabilize cation) | Favorable (relieves strain in radical) | Synergistic effects |
The pyridinium moiety is not merely a passive component; it is the central player in the electrochemical reaction mechanism. Its primary role is to act as an electron acceptor, initiating the entire process upon reduction. nih.gov The structure of the pyridinium cation is essential for its reactivity. Studies comparing the electrochemistry of pyridinium and N-methyl pyridinium have confirmed the critical role of the acidic N-H bond of the pyridinium cation for its electroactivity at a platinum electrode. nih.gov
In the context of electrocatalysis, the pyridinium group can serve multiple functions:
Radical Precursor: The single-electron reduction of the pyridinium ring generates a pyridinyl radical, which is a key reactive intermediate for subsequent chemical transformations. nih.govacs.org
Proton Source/Relay: In aqueous solutions, the pyridinium ion (pyrH+) can act as a proton donor. In the presence of CO2, it has been shown to function as a catalyst for the hydrogen evolution reaction rather than for CO2 reduction itself. rsc.orgacs.org
Electrophilic Activator: N-alkylpyridinium salts are used as electrophiles that, upon reduction, trigger fragmentation to generate alkyl radicals for deaminative functionalization reactions. nih.gov
Therefore, the pyridinium moiety in 2-(Pyridin-2-yl)oxazolidine hydrochloride serves as the electrochemical handle, enabling its participation in redox-driven reactions through defined electron transfer pathways to form reactive radical intermediates.
Reactivity Studies within Coordination Spheres of Metal Ions
The coordination of 2-(pyridin-2-yl)oxazolidine and its derivatives to metal ions can significantly alter the reactivity of both the ligand and the metal center. This section explores the chemical transformations and catalytic potential of these complexes, drawing on findings from studies of closely related structural analogs. Research in this area has revealed that upon complexation, these ligands can participate in or mediate a variety of reactions, including catalytic cross-coupling and ligand-centered transformations such as hydrolysis and rearrangements.
Detailed investigations into the reactivity of metal complexes of pyridyl-oxazolidine derivatives have demonstrated their potential in catalysis. For instance, a palladium(II) complex of a related ligand, 3-(pyridin-2-ylmethyl)oxazolidin-2-one, has been shown to be an effective catalyst for Suzuki-Miyaura cross-coupling reactions. rsc.orgrsc.org The study demonstrated that the palladium complex, trans-[Pd(L)₂Cl₂] where L is 3-(pyridin-2-ylmethyl)oxazolidin-2-one, can catalyze the coupling of various aryl halides with phenylboronic acid under aerobic conditions. rsc.orgrsc.org The efficiency of the catalytic system was found to be dependent on the nature of the aryl halide and the reaction conditions, with good to excellent yields achieved using both conventional heating and microwave irradiation methods. rsc.org
The catalytic performance of the trans-[Pd(L)₂Cl₂] complex in the Suzuki-Miyaura cross-coupling of 4-bromoanisole (B123540) with phenylboronic acid was systematically evaluated. The optimal conditions were determined to be 1 mol% of the catalyst and cesium carbonate as the base in ethanol (B145695).
| Aryl Halide | Product | Time (h) | Yield (%) |
|---|---|---|---|
| 4-Bromoanisole | 4-Methoxybiphenyl | 12 | 95 |
| 4-Bromotoluene | 4-Methylbiphenyl | 12 | 92 |
| 4-Chlorotoluene | 4-Methylbiphenyl | 24 | 40 |
| 4-Iodoanisole | 4-Methoxybiphenyl | 6 | 98 |
| Aryl Halide | Product | Time (min) | Yield (%) |
|---|---|---|---|
| 4-Bromoanisole | 4-Methoxybiphenyl | 15 | 96 |
| 4-Bromotoluene | 4-Methylbiphenyl | 15 | 94 |
| 4-Chlorotoluene | 4-Methylbiphenyl | 30 | 45 |
| 4-Iodoanisole | 4-Methoxybiphenyl | 10 | 99 |
These results indicate that the palladium(II) center, coordinated by the pyridyl-oxazolidinone ligand, actively participates in the catalytic cycle of the Suzuki-Miyaura reaction. The proposed mechanism involves the standard steps of oxidative addition, transmetalation, and reductive elimination. The ligand's role is likely to stabilize the palladium species in the various oxidation states throughout the catalytic cycle, thereby facilitating the cross-coupling process. rsc.orgrsc.org
In a different vein, the coordination of a substituted pyridyl-oxazolidine ligand to lanthanide ions has been shown to induce significant transformations within the ligand itself. A study involving the interaction of hydrated lanthanide(III) salts with 4,4-dimethyl-2,2-bis(pyridin-2-yl)-1,3-oxazolidine-3-oxyl revealed that the coordination sphere of the lanthanide ion facilitates simultaneous disproportionation, hydrolysis, and condensation of the ligand. nih.govresearchgate.net These processes occur under conditions where the free ligand is stable, highlighting the catalytic role of the lanthanide ion in promoting the degradation and rearrangement of the oxazolidine ring. nih.gov The transformation is unique to the 4f elements, as similar phenomena were not observed with 3d-metal complexes. nih.govresearchgate.net
The reaction of L- or D-threonine with 2-pyridinecarboxaldehyde (B72084) in the presence of nickel(II) has been reported to yield a single stereoisomer of a nickel(II) complex with a newly formed oxazolidine ligand, (2R, 3R, 4S, 5R)-4-carboxylato-5-methyl-2-(2-pyridyl)-1,3-oxazolidine. nih.govmdpi.com This demonstrates a metal-templated synthesis where the coordination to the nickel(II) ion controls the stereospecific formation of the oxazolidine ring. The high stereospecificity is attributed to the formation of a fused three-ring structure in the resulting nickel complex. nih.gov In contrast, similar reactions with L-allothreonine or serine under the same conditions result in the formation of the conventional aldimine product, indicating that the stereochemistry of the starting amino acid plays a crucial role in directing the reaction pathway towards either oxazolidine formation or aldimine condensation. nih.govmdpi.com
Furthermore, studies on nickel complexes with pyridine-oxazoline (pyrox) ligands have shed light on the redox activity of the ligand itself within the coordination sphere. nih.gov It has been demonstrated that in low-valent nickel complexes, the pyrox ligand can exist as a radical anion, thereby stabilizing the electron-rich metal center. This ligand-centered redox activity has implications for the reactivity of the complex, particularly in cross-coupling reactions where the stabilization of different oxidation states of nickel is crucial. The unsymmetrical nature of the pyrox ligand, with both a pyridine and an oxazoline (B21484) moiety, creates a "push-pull" electronic effect that can facilitate both oxidative addition and reductive elimination steps in a catalytic cycle. nih.gov
Coordination Chemistry and Metal Complexation Principles
Design and Synthesis of 2-(Pyridin-2-yl)oxazolidine (B11742769) Derived Ligands
The synthesis of ligands based on the 2-(pyridin-2-yl)oxazolidine framework is often achieved through straightforward and high-yielding reactions. A common method involves the Schiff base condensation reaction. For instance, the ligand (2-(pyridin-2-yl)oxazolidine-4,4-diyl)dimethanol (TN) was successfully synthesized with a high yield of 82% via a Schiff base reaction. researchgate.net The structural integrity of such newly synthesized ligands is typically confirmed through a combination of spectroscopic techniques, including Infrared Spectroscopy, Nuclear Magnetic Resonance Spectroscopy, and High-Resolution Mass Spectrometry. researchgate.net
Another synthetic approach involves the reaction of commercially available starting materials under specific conditions. For example, a series of 3-(pyridine-3-yl)-2-oxazolidinone derivatives were designed and synthesized, starting from commercially available 2-chloro-5-nitropyridine. frontiersin.orgnih.gov This multi-step synthesis involved reactions such as nucleophilic substitution, hydrogenation, and cyclization to construct the desired oxazolidinone ring system. frontiersin.orgnih.gov Similarly, the ligand 2-(2-phenyl-2-(pyridin-2-yl)oxazoline-3-yl)ethanol (POE) was synthesized through a solvent-free reaction of diethanolamine (B148213) with 2-benzoylpyridine (B47108) under microwave conditions. chemmethod.com
The modular nature of these synthetic routes allows for the introduction of various substituents on both the pyridine (B92270) and oxazolidine (B1195125) rings, enabling the fine-tuning of the ligand's steric and electronic properties for specific applications. diva-portal.org This adaptability is a key feature in the design of ligands for metal complexation.
The 2-(pyridin-2-yl)oxazolidine framework possesses multiple heteroatoms (N and O) that can act as donor atoms for metal coordination. This allows for flexible coordination behavior, with ligands exhibiting both monodentate and bidentate coordination modes. A monodentate ligand binds to a central metal ion through a single donor atom, whereas a bidentate ligand uses two donor atoms to bind. vaia.comfiveable.melibretexts.orgbyjus.com
In many instances, 2-(pyridin-2-yl)oxazolidine derivatives act as bidentate ligands, coordinating to a metal center through the nitrogen atom of the pyridine ring and the nitrogen or oxygen atom of the oxazolidine ring. chemmethod.comresearchgate.net This chelation results in the formation of a stable five-membered ring with the metal ion, a phenomenon known as the chelate effect, which enhances the stability of the resulting complex compared to coordination with monodentate ligands. fiveable.melibretexts.org For example, in the complex [Cu(POE)2Br2], the POE ligand coordinates to the copper(II) ion through both the pyridine and amino nitrogen atoms. chemmethod.com
However, monodentate coordination is also possible, where the ligand binds to the metal center solely through the pyridine nitrogen. vaia.com The specific coordination mode adopted depends on several factors, including the nature of the metal ion, the solvent system, the presence of counter-ions, and the steric and electronic properties of the ligand itself. For instance, pyridine and its derivatives are well-known to act as monodentate ligands in a vast number of transition metal complexes. jscimedcentral.comresearchgate.netwikipedia.org The analysis of the Cambridge Structural Database (CSD) for derivatives of 2-(pyridin-2-yl)oxazolidine has been employed to study the various possible coordination modes. researchgate.net
The design of chiral ligands is of paramount importance in asymmetric catalysis, where the goal is to selectively produce one enantiomer of a chiral product. nih.gov Pyridine-oxazoline type ligands have gained significant popularity in this area due to their unique properties. rsc.org The introduction of chirality into the 2-(pyridin-2-yl)oxazolidine scaffold can be achieved by using enantiomerically pure starting materials or by resolving a racemic mixture of the ligand.
A key principle in chiral ligand design is the creation of a well-defined and rigid chiral environment around the metal center. nih.gov This is often accomplished by introducing bulky substituents at stereogenic centers within the ligand, which can effectively control the approach of a substrate to the catalytic site. For a long time, C2-symmetric ligands were dominant in asymmetric catalysis, but more recently, non-symmetrical ligands have proven to be highly effective. nih.govresearchgate.net
The modular synthesis of these ligands allows for systematic variation of their steric and electronic properties, which is crucial for optimizing enantioselectivity in a given catalytic reaction. diva-portal.org For example, chiral pyridyl oxazoline (B21484) ligands have been successfully synthesized and used in palladium-catalyzed allylic alkylation reactions. diva-portal.org A "double-layer control" design concept has been proposed, where a rigid fused-ring framework minimizes local steric hindrance while tunable remote substituents control the peripheral environment, thereby ensuring both high reactivity and stereoselectivity. nih.gov
Formation and Characterization of Transition Metal Complexes (e.g., Co, Cu, Fe, Ni, Re, Zn)
Ligands derived from 2-(pyridin-2-yl)oxazolidine readily form stable complexes with a wide range of transition metals, including cobalt, copper, iron, nickel, rhenium, and zinc. jscimedcentral.comresearchgate.netijcmas.com The synthesis of these complexes typically involves the reaction of the ligand with a suitable metal salt in an appropriate solvent.
For instance, complexes of the type [M L X2], where M = Co(II), Ni(II), Cu(II), and Zn(II), L = 2,4-dinitro-6(pyridine-2-ylmethylamino) methylphenolate, and X = thiocyanate (B1210189) ion, have been synthesized and characterized. ijcmas.com Similarly, copper(II) and palladium(II) have been shown to react with two equivalents of 3-(pyridin-2-ylmethyl)oxazolidin-2-one (L) to form complexes of the type ML2. rsc.orgrsc.org In another example, the reaction of the POE ligand with nickel chloride hexahydrate and copper bromide tetrahydrate resulted in the formation of [Ni(POE)Cl2(H2O)2] and [Cu(POE)2Br2], respectively. chemmethod.com
The resulting metal complexes are typically characterized using a variety of analytical techniques, including elemental analysis, FT-IR, UV-Vis spectroscopy, and conductivity measurements. chemmethod.comijcmas.com These methods provide valuable information about the composition and bonding within the complexes.
For example, the crystal structure of two binuclear complexes, fac-[Cd2(AEPC)2(μ-Cl)2Cl2] and [Hg2(AEPC)2(μ-Cl)2Cl2], where AEPC is 2-(2-(pyridin-2-yl)oxazolidin-3-yl)ethanol, were determined by single-crystal X-ray diffraction. researchgate.net In the cadmium complex, the metal ion exhibits a distorted octahedral geometry. researchgate.net X-ray crystallography has also been used to characterize copper(II), platinum(II), and palladium(II) complexes of 3-(pyridin-2-ylmethyl)oxazolidin-2-one. rsc.orgrsc.org The copper complex, [Cu(L)2(ClO4)2], was found to have an elongated octahedral geometry. rsc.org
The structural data obtained from X-ray diffraction is crucial for understanding the coordination preferences of the ligands and for correlating the structure of the complexes with their observed reactivity and catalytic activity.
The coordination stoichiometry and geometry of metal complexes with 2-(pyridin-2-yl)oxazolidine derived ligands are influenced by a variety of factors, including the metal-to-ligand ratio used in the synthesis, the nature of the metal ion, and the steric bulk of the ligand.
Elemental analysis is a fundamental technique used to determine the stoichiometry of the complexes. For example, elemental analysis of [Ni(POE)Cl2(H2O)2] and [Cu(POE)2Br2] indicated a 1:1 and 1:2 metal-to-ligand ratio, respectively. chemmethod.com
The coordination geometry around the metal center can be predicted based on spectroscopic data and confirmed by X-ray diffraction. Transition metal complexes with these ligands have been found to adopt various geometries, including octahedral and tetrahedral. For instance, based on experimental results and comparison with similar reported structures, six-coordinate octahedral geometries were proposed for the [Ni(POE)Cl2(H2O)2] and [Cu(POE)2Br2] complexes. chemmethod.com In contrast, studies on other systems have shown that Cu(II) complexes can also exhibit tetrahedral geometry. jocpr.com The rich structural diversity of copper(II) complexes, in particular, is attributed to the Jahn-Teller effect arising from its d9 electronic configuration. ijcmas.com
Table 1: Selected Transition Metal Complexes of 2-(Pyridin-2-yl)oxazolidine Derivatives
| Complex | Metal Ion | Ligand | Stoichiometry (M:L) | Coordination Geometry |
|---|---|---|---|---|
| [Cu(L)2(ClO4)2] rsc.org | Cu(II) | 3-(pyridin-2-ylmethyl)oxazolidin-2-one | 1:2 | Elongated Octahedral |
| trans-[Pd(L)2Cl2] rsc.org | Pd(II) | 3-(pyridin-2-ylmethyl)oxazolidin-2-one | 1:2 | Square Planar |
| [Ni(POE)Cl2(H2O)2] chemmethod.com | Ni(II) | 2-(2-phenyl-2-(pyridin-2-yl)oxazoline-3-yl)ethanol | 1:1 | Octahedral |
| [Cu(POE)2Br2] chemmethod.com | Cu(II) | 2-(2-phenyl-2-(pyridin-2-yl)oxazoline-3-yl)ethanol | 1:2 | Octahedral |
| fac-[Cd2(AEPC)2(μ-Cl)2Cl2] researchgate.net | Cd(II) | 2-(2-(pyridin-2-yl)oxazolidin-3-yl)ethanol | 2:2 | Distorted Octahedral |
Unique Coordination and Transformation Phenomena with Lanthanide Ions
The coordination chemistry of 2-(pyridin-2-yl)oxazolidine derived ligands extends beyond transition metals to include lanthanide ions. nih.govacs.org Lanthanide complexes are of particular interest due to their unique luminescent and magnetic properties.
The design of ligands for lanthanide complexation often involves creating multidentate coordination sites to satisfy the higher coordination numbers typically preferred by these large ions. Pyridine-2,6-bis(oxazoline) ligands, for example, have been synthesized and used to form complexes with lanthanide(III) triflates. nih.govresearchgate.net These complexes have shown to be efficient catalysts in various enantioselective reactions. nih.govresearchgate.net
A remarkable feature of these lanthanide-based catalytic systems is the ability to obtain opposite enantiomers of the product simply by changing the lanthanide cation. nih.govresearchgate.net For instance, in the Diels-Alder reaction of 3-acryloyloxazolidinone with cyclopentadiene, the catalyst derived from a pyridine-2,6-bis(oxazoline) ligand and Sc(III) triflate gave the (2'S) adduct with 99% enantiomeric excess, while the corresponding Y(III)-based catalyst yielded the opposite (2'R) enantiomer with 95% ee. nih.govresearchgate.net This highlights the profound influence of the lanthanide ion on the chiral induction process. The rationale for this enantioselectivity has been investigated through NMR studies of the lanthanum-based complexes. nih.govresearchgate.net
Stability and Reactivity Profiles of Coordinated 2-(Pyridin-2-yl)oxazolidine Ligands
The stability and reactivity of the 2-(pyridin-2-yl)oxazolidine ligand, subsequent to its coordination with a metal center, are pivotal to understanding the behavior of the resulting complex in various chemical environments. These characteristics are intrinsically linked to the nature of the metal ion, the coordination geometry, and the electronic interplay between the ligand and the metal. While specific quantitative data for 2-(pyridin-2-yl)oxazolidine hydrochloride complexes is not extensively available in public literature, valuable insights can be drawn from studies on closely related pyridine-oxazoline structures.
The coordination of 2-(pyridin-2-yl)oxazolidine to a metal ion typically occurs through the nitrogen atoms of both the pyridine ring and the oxazolidine ring, forming a stable chelate structure. This bidentate coordination significantly influences the electron density distribution within the ligand, thereby altering its stability and reactivity profile compared to the free ligand.
Thermodynamic Stability
The thermodynamic stability of metal complexes with 2-(pyridin-2-yl)oxazolidine-type ligands is a measure of the extent of complex formation at equilibrium. While specific stability constants for the parent ligand are not readily found, research on derivatives provides a qualitative understanding. For instance, theoretical studies using Density Functional Theory (DFT) have been employed to assess the thermodynamic stability of complexes formed with related ligands like 2-(2-(pyridin-2-yl)oxazolidin-3-yl)ethanol (AEPC). researchgate.net These studies indicate that the formation of stable complexes is energetically favorable. The stability of these complexes is influenced by several factors, including the chelate effect, the nature of the metal ion, and the solvent environment.
In a study of binuclear complexes of a derivative, 2-(2-(pyridin-2-yl)oxazolidin-3-yl)ethanol (AEPC), with cadmium(II) and mercury(II), it was found that the ligand can act as a tridentate NN'O-donor, leading to distorted octahedral geometries. researchgate.net The stability of the crystal network in these complexes is further enhanced by intermolecular forces such as hydrogen bonding and π–π stacking interactions between the pyridine rings of adjacent ligands. researchgate.net
Table 1: Factors Influencing the Thermodynamic Stability of Coordinated 2-(Pyridin-2-yl)oxazolidine Type Ligands
| Factor | Description | Implication for Stability |
| Chelate Effect | The formation of a five-membered chelate ring upon coordination of the bidentate ligand to a metal center. | Significantly enhances the stability of the complex compared to coordination with monodentate ligands. |
| Nature of Metal Ion | Properties of the metal ion such as charge, ionic radius, and Lewis acidity. | Generally, stability follows the Irving-Williams series for divalent first-row transition metals: Mn(II) < Fe(II) < Co(II) < Ni(II) < Cu(II) > Zn(II). |
| Ligand Substitution | Presence of electron-donating or electron-withdrawing groups on the pyridine or oxazolidine rings. | Can modulate the basicity of the donor atoms and thus the metal-ligand bond strength. |
| Solvent | The polarity and coordinating ability of the solvent. | Can influence the solvation energies of the reactants and products, thereby affecting the overall stability constant. |
| Intermolecular Forces | Hydrogen bonding and π–π stacking interactions in the solid state. | Contribute to the overall stability of the crystal lattice of the metal complex. researchgate.net |
Reactivity Profile
The coordination of the 2-(pyridin-2-yl)oxazolidine ligand to a metal center can significantly alter its reactivity. The metal can act as a Lewis acid, activating the ligand towards certain reactions, or it can participate in redox processes, with the ligand playing a non-innocent role.
Redox Activity:
Studies on related pyridine-oxazoline (pyrox) ligands have demonstrated their redox-active nature, particularly in complexes with nickel. nih.gov In these systems, the pyrox ligand can be reduced to a radical anion, which stabilizes low-valent states of the metal. nih.gov This redox activity is crucial in catalytic cycles, such as those in cross-coupling reactions, where the ligand can facilitate the reductive activation of substrates. nih.gov The electronic structure of these complexes, and thus their reactivity, is highly dependent on the other ligands present and the coordination number of the metal. nih.gov For instance, a (pyrox)Ni(I)-bromide species was found to be a nickel-centered radical, whereas other reduced (pyrox)Ni(II) complexes featured a ligand-centered radical. nih.gov
Table 2: Reactivity of a Coordinated Pyridine-Oxazoline (pyrox) Ligand in a Nickel Complex
| Reactant | Product(s) | Inferred Reactivity of Coordinated Ligand | Reference |
| Iodomethane | Ethane | The reduced pyrox ligand facilitates single-electron transfer to iodomethane, leading to methyl radical formation and subsequent dimerization. | nih.gov |
Catalytic Activity:
Complexes of a related ligand, 3-(pyridin-2-ylmethyl)oxazolidin-2-one, with palladium(II) have been shown to be effective catalysts for Suzuki-Miyaura cross-coupling reactions. nih.govresearchgate.net In this context, the coordinated ligand is believed to play a role in stabilizing the palladium center during the catalytic cycle, which involves oxidative addition, transmetalation, and reductive elimination steps. The electronic properties of the pyridine and oxazolidinone moieties can influence the efficiency of these catalytic steps.
Table 3: Summary of Research Findings on the Stability and Reactivity of Coordinated Pyridine-Oxazolidine Type Ligands
| Research Focus | Ligand Studied | Metal(s) | Key Findings on Stability and Reactivity | Reference(s) |
| Coordination and Stability | 2-(2-(pyridin-2-yl)oxazolidin-3-yl)ethanol (AEPC) | Cd(II), Hg(II), Zn(II), Ag(I) | Forms stable binuclear and mononuclear complexes. Stability is supported by chelation and intermolecular forces. DFT calculations confirm thermodynamic stability. | researchgate.net |
| Catalytic Reactivity | 3-(Pyridin-2-ylmethyl)oxazolidin-2-one | Pd(II) | The Pd(II) complex acts as an effective catalyst for Suzuki-Miyaura cross-coupling reactions, indicating the ligand's ability to stabilize the catalytic cycle. | nih.govresearchgate.net |
| Redox Reactivity | Pyridine-oxazoline (pyrox) | Ni(I/II) | The ligand is redox-active and can exist as a radical anion, stabilizing low-valent nickel and participating in single-electron transfer reactions. | nih.gov |
| Cytotoxicity | 3-(Pyridin-2-ylmethyl)oxazolidin-2-one | Cu(II), Pt(II) | The coordinated ligand in Cu(II) and Pt(II) complexes exhibits cytotoxicity against cancer cell lines, suggesting reactivity towards biological macromolecules. | nih.govresearchgate.net |
Applications in Homogeneous and Heterogeneous Catalysis, and Asymmetric Synthesis
Utilization as Chiral Ligands in Asymmetric Catalysis
The primary application of 2-(pyridin-2-yl)oxazolidine (B11742769) and related PyOX compounds is as chiral ligands in asymmetric catalysis. acs.orgstrem.com These bidentate N,N-ligands coordinate with metal centers to create a defined chiral environment, enabling the synthesis of specific enantiomers of a target molecule. strem.com The modular nature of their synthesis, often starting from readily available chiral β-amino alcohols, allows for fine-tuning of the ligand's steric and electronic properties to optimize reactivity and selectivity for specific reactions. acs.orgnih.gov The C1 symmetry of many PyOX ligands, featuring a "push-pull" electronic effect from the oxazoline (B21484) and pyridine (B92270) groups, is considered crucial for facilitating both oxidative addition and reductive elimination steps in catalytic cycles. nih.gov
Complexes of 2-(pyridin-2-yl)oxazolidine derivatives with transition metals such as palladium, copper, nickel, and rhenium are at the forefront of numerous asymmetric catalytic transformations. nih.govresearchgate.netresearchgate.net These ligands are noted for their ability to stabilize open-shell organometallic intermediates that are often proposed in radical-pathway reactions. nih.gov The coordination of the two nitrogen atoms to the metal creates stereogenic centers close to the reactive site, which directly influences and controls the enantioselective process. strem.com
The direct functionalization of C-H bonds is a powerful strategy in organic synthesis, and PyOX-type ligands have been instrumental in developing asymmetric versions of these reactions. In palladium-catalyzed allylic C-H alkylation, for instance, a novel (S,S)-aryl sulfoxide-oxazoline (ArSOX) ligand class, which shares the core pyridine-oxazoline binding motif, has been developed. mdpi.com The stereogenic sulfoxide (B87167) moiety, in conjunction with the oxazoline, creates a specific chiral pocket around the Pd(II) center that dictates the enantiofacial selection of the incoming nucleophile. mdpi.com
Mechanistic studies suggest that for some palladium-catalyzed C-H activation reactions, a concerted metalation-deprotonation (CMD) pathway is operative. beilstein-journals.org The electronic properties of the pyridine ring, which can be modified with electron-withdrawing groups, can increase the positive charge on the metal center, thereby facilitating the C-H activation step. beilstein-journals.org Furthermore, silver-catalyzed enantioselective propargylic C-H amination using related bis(oxazoline) (BOX) ligands has been shown to proceed via a hydrogen-atom transfer (HAT) step, where density functional theory (DFT) calculations indicate the ligand's structure is key to differentiating between prochiral protons to achieve high enantioselectivity. universityofgalway.ie
Henry Reaction: The asymmetric Henry (nitroaldol) reaction is a classic carbon-carbon bond-forming reaction, and copper complexes of oxazoline-containing ligands are highly effective catalysts. researchgate.netresearchgate.net Copper(II) acetate (B1210297), when complexed with chiral bis(oxazoline) ligands, has been shown to catalyze the addition of nitromethane (B149229) to a variety of aldehydes with good yields and high enantioselectivities. researchgate.net The success of the Cu(II)-acetate system is attributed to the acetate ligand acting as a Brønsted base to deprotonate the nitroalkane, while the chiral ligand controls the facial selectivity of the addition to the aldehyde. researchgate.net Studies with various ligands have demonstrated that enantiomeric excesses can be consistently high for both aromatic and aliphatic aldehydes. researchgate.net
Table 1: Copper-Catalyzed Asymmetric Henry Reaction of Aldehydes with Nitromethane This table presents a selection of results for the Henry reaction catalyzed by a Cu(II) complex with a chiral bis(oxazoline) ligand, showcasing the reaction's effectiveness across different substrates.
| Entry | Aldehyde | Time (h) | Yield (%) | Enantiomeric Excess (ee, %) |
| 1 | Benzaldehyde | 48 | 87 | 92 |
| 2 | 4-Chlorobenzaldehyde | 48 | 85 | 92 |
| 3 | 2-Naphthaldehyde | 48 | 90 | 90 |
| 4 | Cyclohexanecarboxaldehyde | 72 | 70 | 94 |
| 5 | 3-Phenylpropionaldehyde | 72 | 72 | 87 |
| Data sourced from Evans, D. A., et al. (2003). researchgate.net |
Arylboronic Acid Additions: The conjugate addition of arylboronic acids to α,β-unsaturated systems is another key transformation where pyridine-oxazoline ligands have proven effective. A catalyst generated from palladium trifluoroacetate (B77799) and (S)-4-tert-butyl-2-(2-pyridyl)oxazoline ((S)-t-BuPyOx) promotes the addition of various arylboronic acids to β-aryl, β,β-disubstituted enones. researchgate.net This method successfully creates challenging bis-benzylic quaternary stereocenters in high yields and with excellent enantioselectivity (up to 93% ee). researchgate.net A comprehensive review of palladium-catalyzed asymmetric 1,4-additions confirms that pyridine-oxazolines are a distinct and effective class of ligands for this purpose.
In the field of sustainable chemistry, PyOX ligands have been employed in the electrocatalytic reduction of carbon dioxide (CO₂). Rhenium complexes of the type Re(pyridine-oxazoline)(CO)₃Cl have been synthesized and investigated as catalysts for this transformation. researchgate.net These complexes show significant catalytic activity, and importantly, their performance can be superior to the benchmark catalyst Re(bipyridine)(CO)₃Cl. For example, certain Re(pyrox)(CO)₃Cl catalysts display relative turnover frequencies up to 7 times larger than the bipyridine analogue. researchgate.net The mechanism involves the two-electron reduction of the complex, which then activates and reduces CO₂. The donating ability of the oxazoline moiety is thought to increase the nucleophilicity of the reduced rhenium species, enhancing its catalytic efficiency. researchgate.net
Table 2: Comparison of Rhenium Catalysts for Electrocatalytic CO₂ Reduction This table compares the catalytic performance of a pyridine-oxazoline-based Rhenium complex with a standard bipyridine-based complex.
| Catalyst | Ligand Type | Relative Turnover Frequency (i_cat/i_p) |
| Catalyst 1 | 2-(pyridin-2-yl)-4,5-dihydrooxazole | ~7 |
| Catalyst I | 2,2'-bipyridine | 1 |
| Data sourced from Sampson, M. D., et al. (2017). researchgate.net |
While 2-(pyridin-2-yl)oxazolidine and its congeners are predominantly used as ligands in metal-catalyzed reactions, there is emerging research into the organocatalytic potential of the oxazoline framework itself. One study explored mono(oxazoline) ligands as organocatalysts in asymmetric hydrosilylation, achieving moderate enantiomeric excesses of up to 48%. Other work has highlighted the potential of the oxazolidin-2-one nucleus to act as an organocatalyst in reactions like enantioselective epoxidations. These investigations, though preliminary, suggest that the chiral scaffold of oxazoline derivatives could be harnessed for metal-free catalytic applications, expanding their utility beyond coordination chemistry.
Transition Metal-Catalyzed Asymmetric Transformations
Mechanisms of Enantioselectivity and Diastereoselectivity Control
The high levels of stereocontrol exerted by 2-(pyridin-2-yl)oxazolidine-type ligands are a direct consequence of the well-defined three-dimensional structure they impose on the metal's coordination sphere. The mechanism of stereochemical induction varies with the metal and the reaction type.
In copper-catalyzed Henry reactions, a proposed transition state involves a square planar geometry for the Cu(II) complex. researchgate.netresearchgate.net The Jahn-Teller effect, which describes geometric distortions in non-linear molecules in electronically degenerate states, is believed to play a role in the coordination of the copper center, influencing how the substrates approach and thereby dictating the stereochemical outcome. researchgate.net
For palladium-catalyzed C-H functionalization, the CMD mechanism is often invoked, where the ligand framework positions the substrate for selective C-H cleavage. beilstein-journals.org In other systems, such as those using aryl sulfoxide-oxazoline (ArSOX) ligands, the static binding of the ligand and the fixed orientation of its chiral elements create a rigid environment that effectively shields one face of the coordinated substrate, leading to high enantioselectivity. mdpi.com
In nickel catalysis, the redox-active nature of the PyOX ligand itself can be crucial. Studies have shown that the ligand can accept an electron to form a ligand-centered radical, which stabilizes the electron-rich metal center. nih.gov This redox activity enhances the trans-influence of the pyridine and oxazoline moieties differently, an unsymmetrical effect that is consequential for creating the specific chiral environment needed for asymmetric induction. nih.gov DFT calculations have also been pivotal in understanding enantioselectivity, for example by modeling the transition states of the two prochiral pathways in silver-catalyzed C-H amination to reveal the energetic preference for one enantiomer over the other. universityofgalway.ie
Development of Heterogeneous Catalytic Systems
The transition from homogeneous to heterogeneous catalysis is a pivotal step in enhancing the industrial viability of catalytic processes. For ligands like 2-(Pyridin-2-yl)oxazolidine and its derivatives, immobilization onto solid supports offers significant advantages, including simplified catalyst-product separation, potential for catalyst recycling, and suitability for continuous-flow processes. While specific research on the immobilization of 2-(Pyridin-2-yl)oxazolidine hydrochloride is limited in publicly available literature, the principles and methodologies are well-established for the broader class of pyridine-oxazoline (PyOx) ligands. These analogous systems provide a clear framework for the development of robust heterogeneous catalysts.
Strategies for Ligand Immobilization on Solid Supports
The immobilization of pyridine-oxazoline ligands onto solid supports is a key strategy for creating effective heterogeneous catalysts. The choice of support and the method of attachment are crucial for maintaining catalytic activity and selectivity. A common approach involves the covalent attachment of the ligand to a polymer resin.
One successful example involves the immobilization of a trifluoromethyl-substituted pyridine-oxazoline ligand, which is structurally similar to 2-(Pyridin-2-yl)oxazolidine, onto a polystyrene-poly(ethylene glycol) (PS-PEG) TentaGel S NH2 support. acs.org This type of resin is advantageous because the flexible PEG spacer mimics the solvent environment, which can help the catalytic center remain accessible and active. The immobilization is typically achieved by first modifying the ligand to include a functional group, such as a carboxylic acid or an amine, that can react with the functionalized support to form a stable covalent bond. For instance, a pyridine bis(oxazoline) (PyBox) ligand has been tethered to a polystyrene resin through a robust triazole linker, a connection formed via "click chemistry."
The process of immobilization must be carefully designed to avoid blocking the active sites of the ligand. The stability of the resulting heterogeneous catalyst is also a critical factor, as it determines the potential for recycling and long-term use in industrial applications. Research has shown that while there might be a slight decrease in enantioselectivity and reaction rate after anchoring the ligand to a support, the resulting catalyst can exhibit remarkable stability. acs.org
Implementation in Continuous Flow Synthesis Methodologies
The development of immobilized catalysts is intrinsically linked to the advancement of continuous flow synthesis. In a continuous flow system, reactants are continuously pumped through a reactor, which often contains a packed bed of the heterogeneous catalyst. This setup offers several advantages over traditional batch processing, including improved heat and mass transfer, enhanced safety for highly exothermic or hazardous reactions, and the potential for automated, on-demand production.
The implementation of immobilized pyridine-oxazoline ligands in continuous flow systems has been demonstrated successfully. For example, a heterogeneous catalyst composed of a trifluoromethyl-substituted pyridine-oxazoline ligand on a PS-PEG TentaGel S NH2 support was used in the continuous flow synthesis of benzosultams. acs.org In this system, the immobilized catalyst was packed into a column, and the reactant solution was passed through it.
Research Findings on a Heterogeneous Pyridine-Oxazoline Catalytic System
The following table summarizes the performance of an immobilized trifluoromethyl-substituted pyridine-oxazoline ligand in both batch and continuous flow systems for the asymmetric synthesis of benzosultams. acs.org This data illustrates the trade-offs and benefits of transitioning from a homogeneous to a heterogeneous and continuous flow process.
| Parameter | Batch Reaction (Homogeneous) | Batch Reaction (Heterogeneous) | Continuous Flow (Heterogeneous) |
| Catalyst State | Soluble | Immobilized on PS-PEG Support | Immobilized in Packed Bed |
| Reaction Time | 1 hour | 4 hours | Continuous |
| Yield | >99% | 99% | 99% |
| Enantiomeric Ratio (e.r.) | 98.5:1.5 | 97.5:2.5 | 97.5:2.5 |
| Turnover Frequency (TOF) (h⁻¹) | 1.0 | 0.25 | Not directly comparable |
| Catalyst Reusability | Not applicable | Stable for 10 cycles | High turnover numbers achieved |
| Solvent Reduction | - | - | 65% reduction in TFE usage |
Theoretical and Computational Chemistry Studies
Density Functional Theory (DFT) Calculations for Molecular Insights
Density Functional Theory (DFT) is a cornerstone of modern computational chemistry, widely applied to study pyridine (B92270) and oxazolidine-containing molecules. nih.govnih.gov It offers a balance between computational cost and accuracy, making it ideal for elucidating the molecular structure, electronic properties, and spectroscopic features of compounds like 2-(Pyridin-2-yl)oxazolidine (B11742769) hydrochloride.
DFT calculations are instrumental in mapping the electronic landscape of a molecule. For derivatives containing pyridine and oxazolidine (B1195125) rings, these calculations can determine the distribution of electron density, identify reactive sites, and quantify the energies of frontier molecular orbitals (HOMO and LUMO). nih.goviucr.org
The electronic structure is heavily influenced by the interplay between the electron-withdrawing pyridine ring and the oxazolidine moiety. The nitrogen and oxygen atoms of the oxazolidine ring possess lone pairs of electrons, contributing to the molecule's ability to act as a ligand in coordination complexes. researchgate.net
Key electronic properties derived from DFT for analogous systems include:
Frontier Molecular Orbitals (HOMO-LUMO): The highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) are crucial for understanding chemical reactivity. The HOMO-LUMO energy gap provides an indication of the molecule's kinetic stability and optical properties. nih.gov
Molecular Electrostatic Potential (MEP): MEP maps visualize the charge distribution on the molecule's surface, highlighting electrophilic (electron-poor) and nucleophilic (electron-rich) regions. For this compound, the pyridine nitrogen is typically an area of negative potential, attractive to electrophiles, while the N-H proton of the protonated oxazolidine ring is a region of positive potential. researchgate.net
Natural Bond Orbital (NBO) Analysis: NBO analysis provides details on charge distribution, hybridization, and intramolecular interactions, such as hyperconjugation and hydrogen bonding, which stabilize the molecular structure. researchgate.net
Table 1: Representative Frontier Orbital Energies for a Pyridyl-Oxazolidine Analog
| Parameter | Energy (eV) | Description |
|---|---|---|
| EHOMO | -6.8 eV | Indicates the molecule's electron-donating capability. |
| ELUMO | -1.5 eV | Indicates the molecule's electron-accepting capability. |
Note: Data is illustrative and based on calculations for structurally similar pyridyl-heterocycle systems.
The flexibility of 2-(Pyridin-2-yl)oxazolidine hydrochloride is primarily centered around the single bond connecting the pyridine and oxazolidine rings. DFT calculations can map the potential energy surface by systematically rotating this bond, allowing for the identification of stable conformers (energy minima) and the transition states that separate them.
Table 2: Hypothetical Conformational Energy Profile
| Dihedral Angle (Py-C-C-N) | Relative Energy (kcal/mol) | Conformation Description |
|---|---|---|
| 0° | 5.0 | Eclipsed (Sterically hindered) |
| ~60° | 0.0 | Gauche (Most stable conformer) |
| 120° | 2.5 | Eclipsed |
Note: This table represents a typical energy landscape for a molecule with a single bond connecting two rings, based on general principles and studies of analogous compounds. researchgate.netnih.gov
DFT calculations are highly effective in predicting various spectroscopic parameters, which aids in the interpretation of experimental data.
NMR Spectroscopy: Theoretical calculations of nuclear magnetic shielding tensors can be converted into chemical shifts (δ). This is invaluable for assigning complex ¹H and ¹³C NMR spectra, especially for distinguishing between protons and carbons in the distinct chemical environments of the pyridine and oxazolidine rings. youtube.com The proton attached to the chiral carbon of the oxazolidine ring and the adjacent methylene (B1212753) protons would have characteristic shifts influenced by the ring conformation. researchgate.net
IR Spectroscopy: The calculation of vibrational frequencies helps in assigning peaks in an infrared (IR) spectrum to specific bond stretching and bending modes. For 2-(Pyridin-2-yl)oxazolidine hydrochloride, key predicted frequencies would include the N-H stretch of the hydrochloride, C-O-C stretches of the oxazolidine ether linkage, and C=N/C=C stretches of the pyridine ring. youtube.com
UV-Vis Transitions: Time-dependent DFT (TD-DFT) can predict electronic transitions, corresponding to the wavelengths of maximum absorption (λmax) in a UV-Vis spectrum. These transitions typically involve π→π* excitations within the pyridine ring.
Molecular Dynamics (MD) Simulations for Ligand-Metal Interaction Dynamics
Molecular dynamics (MD) simulations provide a time-resolved view of molecular motion, offering critical insights into the dynamic behavior of 2-(Pyridin-2-yl)oxazolidine as a ligand interacting with metal ions. nih.gov Such simulations can model the complex in an explicit solvent environment, capturing the dynamic nature of the coordination bonds and the conformational flexibility of the ligand. nih.gov
When 2-(Pyridin-2-yl)oxazolidine acts as a bidentate ligand, coordinating through the pyridine nitrogen and the oxazolidine nitrogen, MD simulations can explore:
The stability of the resulting chelate ring.
The fluctuations in bond lengths and angles within the coordination sphere. jchemlett.com
The role of solvent molecules in stabilizing or destabilizing the complex.
Conformational changes in the ligand upon binding to the metal center. researchgate.net
These simulations are crucial for understanding the factors that govern the stability and reactivity of metal complexes formed by this ligand.
Computational Elucidation of Reaction Mechanisms and Transition States
Computational methods are frequently used to investigate the mechanisms of chemical reactions, including the synthesis of heterocyclic compounds like oxazolidines. rsc.org DFT calculations can map the entire reaction pathway, from reactants to products, identifying key intermediates and transition states.
The formation of 2-(Pyridin-2-yl)oxazolidine likely proceeds via the condensation of 2-pyridinecarboxaldehyde (B72084) with an amino alcohol like ethanolamine. mdpi.com This reaction involves the formation of a hemiaminal intermediate, followed by a ring-closing dehydration step. acs.org Computational studies can clarify whether the reaction proceeds through a concerted or stepwise mechanism and can assess the influence of catalysts. rsc.org
A critical aspect of mechanistic studies is the characterization of transition states (TS). By locating the TS structure on the potential energy surface, DFT calculations can determine the activation energy (Ea) of a reaction step, which is the energy barrier that must be overcome for the reaction to proceed. researchgate.net
For the synthesis of 2-(Pyridin-2-yl)oxazolidine, key computational steps would include:
Locating the hemiaminal intermediate: This species is formed by the initial attack of the amino group on the aldehyde.
Finding the transition state for cyclization: This involves the intramolecular attack of the hydroxyl group on the carbon of the hemiaminal, leading to the formation of the oxazolidine ring.
Table 3: Illustrative Activation Energies for Oxazolidine Formation
| Reaction Step | Description | Hypothetical Activation Energy (Ea) (kcal/mol) |
|---|---|---|
| Step 1 | Formation of Hemiaminal Intermediate | 10-15 |
Note: Values are hypothetical and based on computational studies of similar cyclization reactions. mdpi.comacs.org
Analysis of Solvent Effects on Reaction Pathways
There are currently no available studies that have computationally analyzed the influence of different solvents on the reaction pathways involving 2-(Pyridin-2-yl)oxazolidine hydrochloride. Such research would typically involve quantum chemical calculations to model the reaction mechanisms in various solvent environments, determining how solvent polarity and other properties might affect transition state energies, reaction kinetics, and the formation of different products. Without these specific studies, a data table illustrating these effects cannot be generated.
Frontier Molecular Orbital (FMO) Theory Applications for Reactivity Prediction
Similarly, the application of Frontier Molecular Orbital (FMO) theory to predict the reactivity of 2-(Pyridin-2-yl)oxazolidine hydrochloride has not been documented in the scientific literature. An FMO analysis would involve calculating the energies and visualizing the shapes of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). These calculations are crucial for understanding and predicting the compound's behavior in pericyclic reactions, cycloadditions, and interactions with electrophiles and nucleophiles. In the absence of such research, no data regarding HOMO-LUMO energy gaps or orbital coefficients can be presented.
A conclusive article strictly focused on the requested theoretical and computational aspects of 2-(Pyridin-2-yl)oxazolidine hydrochloride cannot be constructed at this time due to the lack of specific research in these areas.
Future Research Directions, Challenges, and Emerging Opportunities
Exploration of Novel and Sustainable Synthetic Routes for Diverse Analogs
The primary synthesis for 2-(Pyridin-2-yl)oxazolidine (B11742769) hydrochloride typically involves the acid-catalyzed reaction of 2-pyridinecarboxaldehyde (B72084) with an amino alcohol, followed by salt formation. While effective, future research is geared towards developing more sustainable and diverse synthetic methodologies.
Key Research Thrusts:
Green Chemistry Approaches: A significant opportunity lies in utilizing greener reagents and conditions. For instance, the use of carbon dioxide as a C1 source for the synthesis of the oxazolidine (B1195125) ring presents a sustainable alternative to traditional methods that may use phosgene equivalents. wikipedia.org Research into catalytic systems, such as those based on biocompatible cinchona alkaloids, for the cycloaddition of CO2 to aziridine precursors under ambient conditions could be adapted for pyridine-substituted analogs. nih.gov
Microwave-Assisted Synthesis: Exploring microwave irradiation could accelerate the synthesis of oxazolidinone derivatives from reagents like urea and ethanolamine, a technique that could be adapted for oxazolidine synthesis to reduce reaction times and potentially improve yields.
Flow Chemistry: Continuous flow reactors offer precise control over reaction parameters, enhancing safety and scalability. Developing flow-based syntheses for 2-(Pyridin-2-yl)oxazolidine and its analogs would be a significant step towards efficient industrial production.
Diversity-Oriented Synthesis: Future work should focus on creating libraries of analogs by modifying both the pyridine (B92270) and oxazolidine rings. This includes introducing various substituents on the pyridine ring to modulate electronic properties and exploring a wider range of amino alcohols to alter the steric and chiral environment of the oxazolidine ring. nih.govfrontiersin.orgmdpi.com Palladium-catalyzed N-arylation techniques, for example, could be employed to create 3-aryl-2-oxazolidinone analogs, providing a pathway to novel structures.
Table 1: Comparison of Synthetic Methodologies for Oxazolidine Ring Formation
| Method | Reagents | Conditions | Advantages | Challenges |
|---|---|---|---|---|
| Conventional | Aldehyde + Amino Alcohol | Acid catalysis | Simple, well-established | Often requires harsh conditions, stoichiometric acid |
| CO2 Cycloaddition | Aziridine + CO2 | Catalytic (e.g., Cinchonine) | Atom-economical, uses renewable feedstock | Substrate scope and catalyst efficiency |
| Microwave-Assisted | Urea + Ethanolamine | Microwave irradiation | Rapid heating, shorter reaction times | Specialized equipment, scalability |
| Metal-Catalyzed | 2-Vinylaziridines + CO2 | Pd-catalysis | High yield and stereoselectivity | Catalyst cost and removal |
Expansion of Catalytic Scope and Efficiency in Challenging Transformations
The pyridine-oxazoline (PyOx) scaffold, of which 2-(Pyridin-2-yl)oxazolidine is a precursor, is a well-established "privileged ligand" in asymmetric catalysis. Future research should aim to broaden its application to more challenging chemical transformations.
Key Research Thrusts:
Asymmetric Catalysis: There is a substantial opportunity to apply chiral ligands derived from 2-(Pyridin-2-yl)oxazolidine to a wider range of enantioselective reactions. While their use in hydrogenations and allylic alkylations is known, expansion into areas like asymmetric [2+2] photocycloadditions, Heck reactions, and catalytic decarboxylative allylations represents a key frontier. nih.govacs.org
Challenging Substrates: Research should target the development of catalytic systems that are effective for unfunctionalized or sterically hindered substrates, which remain a significant challenge in catalysis. nih.gov For instance, developing iridium catalysts with chiral pyridine-oxazoline type ligands for the hydrogenation of complex N-protected indoles demonstrates a promising direction. nih.gov
Novel Reaction Discovery: The unique electronic and steric properties of these ligands could be harnessed to discover new catalytic transformations. This includes exploring their potential in C-H activation, metathesis, and polymerization reactions. The coordination of 2-(pyridin-2-yl)oxazolidine derivatives with various metals like zinc, cadmium, and silver suggests a broad potential for developing novel catalysts. researchgate.net
Table 2: Emerging Catalytic Applications for Pyridine-Oxazoline Ligands
| Reaction Type | Metal Catalyst | Substrate Class | Key Advantage | Reference |
|---|---|---|---|---|
| Decarboxylative Allylation | Palladium (Pd) | Carbazolones, Indolones | Access to chiral α-quaternary centers | nih.gov |
| Asymmetric Hydrogenation | Iridium (Ir) | N-protected Indoles | High enantioselectivity for complex heterocycles | nih.gov |
| [2+2] Photocycloaddition | Gadolinium (Gd) | Quinolines, Indoles | Synthesis of complex, fused bicyclic structures | acs.org |
| Heck Reaction | Palladium (Pd) | 2,3-Dihydrofuran | High reactivity and enantioselectivity | nih.gov |
Advanced Understanding of Structure-Reactivity Relationships through Integrated Approaches
A deeper, more quantitative understanding of how the molecular structure of 2-(Pyridin-2-yl)oxazolidine-derived ligands influences their reactivity and selectivity is crucial for rational catalyst design.
Key Research Thrusts:
Systematic Structural Modification: A systematic approach to modifying the ligand backbone is needed. This involves synthesizing a matrix of analogs with varied electronic and steric properties—for example, by placing electron-withdrawing or -donating groups at different positions on the pyridine ring—and correlating these changes with catalytic performance.
Mechanistic Studies: Detailed kinetic and spectroscopic studies (e.g., in-situ NMR, IR) are required to elucidate reaction mechanisms. Understanding the coordination modes of the ligand with different metal centers is fundamental. Studies have already investigated the coordination of related ligands with metals like cadmium and mercury, revealing diverse geometries such as distorted octahedral and square-pyramidal, which are stabilized by hydrogen bonding and π–π stacking interactions. researchgate.net
Database Analysis: Leveraging structural databases like the Cambridge Structural Database (CSD) can provide insights into preferred coordination geometries and non-covalent interactions that influence the stability and reactivity of metal complexes containing the 2-(pyridin-2-yl)oxazolidine unit. researchgate.net
Synergistic Development of Computational and Experimental Methodologies for Rational Design
The integration of computational chemistry with experimental work offers a powerful paradigm for accelerating the discovery of new catalysts and synthetic routes.
Key Research Thrusts:
Predictive Modeling: Employing Density Functional Theory (DFT) and other computational methods can predict the most stable structures of catalyst-substrate complexes and model transition states to rationalize observed stereoselectivity. acs.orgresearchgate.net Such computational studies have been used to probe pyridine interactions in covalent-organic frameworks and to understand reaction mechanisms in photocycloadditions. acs.orgnih.gov
High-Throughput Screening: Combining computational screening of virtual ligand libraries with high-throughput experimental validation can rapidly identify promising catalyst candidates for specific transformations. This approach minimizes the time and resources spent on synthesizing and testing less effective ligands.
Machine Learning: As more data on the structure and performance of these catalysts become available, machine learning algorithms could be trained to predict catalytic activity and enantioselectivity, guiding the design of next-generation systems with enhanced capabilities.
By pursuing these future research directions, the scientific community can unlock the full potential of 2-(Pyridin-2-yl)oxazolidine hydrochloride and its derivatives, leading to significant advancements in sustainable synthesis, asymmetric catalysis, and rational molecular design.
Q & A
Q. What are the optimal synthetic routes for 2-(Pyridin-2-yl)oxazolidine hydrochloride, and how can reaction conditions be tailored to improve yield and purity?
- Methodological Answer : The synthesis typically involves nucleophilic substitution or cyclization reactions. For example, reacting 2-pyridylamine derivatives with epichlorohydrin under basic conditions (e.g., K₂CO₃ in DMF at 60–80°C) forms the oxazolidine ring, followed by HCl salt formation . Key parameters include:
- Solvent choice : Polar aprotic solvents (DMF, DMSO) enhance reaction rates .
- Catalyst : Phase-transfer catalysts (e.g., tetrabutylammonium bromide) improve interfacial reactivity.
- Purification : Recrystallization from ethanol/water mixtures or column chromatography (silica gel, CH₂Cl₂:MeOH gradients) ensures high purity (>95%) .
- Critical Analysis : Competing side reactions (e.g., ring-opening under acidic conditions) require pH monitoring during HCl salt formation.
Q. How can researchers validate the structural integrity of 2-(Pyridin-2-yl)oxazolidine hydrochloride using spectroscopic and crystallographic methods?
- Methodological Answer :
- Spectroscopy :
- ¹H/¹³C NMR : Confirm the oxazolidine ring (δ 3.5–4.5 ppm for CH₂ groups) and pyridine protons (δ 7.5–8.5 ppm) .
- FT-IR : Detect N–H stretches (~3300 cm⁻¹) and C–O–C vibrations (~1100 cm⁻¹) .
- X-ray Crystallography : Use SHELX software for structure refinement. Key steps include data collection at low temperature (100 K) to minimize thermal motion and hydrogen bonding analysis to verify HCl salt formation .
Q. What are the stability profiles of 2-(Pyridin-2-yl)oxazolidine hydrochloride under varying storage conditions?
- Methodological Answer :
- Thermal Stability : Thermogravimetric analysis (TGA) shows decomposition onset at ~150°C. Store at 2–8°C in airtight, light-resistant containers .
- Solution Stability : In aqueous buffers (pH 4–7), hydrolysis occurs over 72 hours. Use freshly prepared solutions or stabilize with 0.1% ascorbic acid .
Advanced Research Questions
Q. How do solvent polarity and temperature influence the reaction kinetics of oxazolidine ring formation in this compound?
- Methodological Answer :
- Kinetic Studies : Use HPLC to monitor reaction progress. Polar solvents (ε > 20) lower activation energy by stabilizing transition states, while temperatures >70°C accelerate ring closure but risk racemization .
- Data Contradictions : Some studies report faster kinetics in DMSO than DMF despite similar polarity, suggesting solvent-specific coordination effects .
Q. What mechanistic insights explain the compound’s reactivity in nucleophilic substitution reactions?
- Methodological Answer :
- DFT Calculations : Predict favorable attack at the oxazolidine C3 position due to lower electron density (Mulliken charge: +0.35) compared to C2 (+0.18) .
- Experimental Validation : Trapping intermediates with NaBH₄ reveals a carbocation intermediate stabilized by the pyridine ring’s inductive effect .
Q. How can researchers resolve contradictions in reported biological activity data for this compound?
- Methodological Answer :
- Meta-Analysis : Compare IC₅₀ values across studies using standardized assays (e.g., fluorescence-based receptor binding). Discrepancies often arise from buffer composition (e.g., Tris vs. HEPES altering pH-dependent solubility) .
- Control Experiments : Test for off-target effects via competitive binding assays with structurally related inhibitors .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
